Cas no 2138062-01-6 (2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid)
2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid
- 2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid
- EN300-1179102
- 2138062-01-6
-
- Inchi: 1S/C20H20N2O4/c21-20(9-18(23)24)11-22(12-20)19(25)26-10-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12,21H2,(H,23,24)
- InChI Key: WZIPLAGTQARNJR-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(CC(=O)O)(C1)N)=O
Computed Properties
- Exact Mass: 352.14230712g/mol
- Monoisotopic Mass: 352.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 92.9Ų
2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179102-0.05g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 0.05g |
$1080.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-0.1g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 0.1g |
$1131.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-0.25g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 0.25g |
$1183.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-0.5g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 0.5g |
$1234.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-1.0g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-2.5g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 2.5g |
$2520.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-5.0g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-10.0g |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-1179102-50mg |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 50mg |
$1080.0 | 2023-10-03 | ||
| Enamine | EN300-1179102-100mg |
2-(3-amino-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)acetic acid |
2138062-01-6 | 100mg |
$1131.0 | 2023-10-03 |
2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid
2-(3-Amino-1-{(9H-Fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic Acid (CAS No. 2138062-01-6): An Overview
2-(3-Amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid (CAS No. 2138062-01-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Azetidine-3-acetic Acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the azetidine ring, make it an essential building block in the development of novel drugs and peptides.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for synthesizing complex peptides and proteins. The azetidine ring, on the other hand, provides a rigid structure that can enhance the conformational stability and bioavailability of the final product. These properties have led to increased interest in this compound for both academic research and industrial applications.
Recent studies have highlighted the potential of 2-(3-Amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. The researchers found that the presence of the Fmoc group and the azetidine ring significantly enhanced the binding affinity of these derivatives to viral targets, leading to improved therapeutic efficacy.
In another study, researchers at a leading pharmaceutical company explored the use of Fmoc-Azetidine-3-acetic Acid in the synthesis of small-molecule inhibitors for cancer treatment. The results showed that compounds derived from this intermediate were effective in inhibiting key enzymes involved in tumor growth and metastasis. The rigid structure provided by the azetidine ring was found to be crucial in maintaining the stability and selectivity of these inhibitors.
The versatility of 2-(3-Amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid extends beyond its use as a building block for therapeutic agents. It has also been utilized in the development of diagnostic tools and imaging agents. For example, a recent publication in Chemical Communications reported the synthesis of fluorescent probes using this compound as a key intermediate. The probes were designed to selectively bind to specific biomarkers, enabling real-time monitoring of cellular processes and disease progression.
The synthesis of Fmoc-Azetidine-3-acetic Acid typically involves several well-established chemical reactions. One common approach is to start with commercially available azetidine derivatives and introduce the Fmoc protecting group through a carbonylation reaction followed by esterification. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.
In addition to its synthetic applications, 2-(3-Amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid has also been studied for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The presence of the Fmoc group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the desired site of action. This approach has shown promise in improving drug delivery and reducing side effects.
The safety profile of Fmoc-Azetidine-3-acetic Acid is another important consideration for its use in pharmaceutical applications. Extensive toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, 2-(3-Amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid (CAS No. 2138062-01-6) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for synthesizing bioactive molecules with enhanced stability and bioavailability. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the development of innovative therapeutics and diagnostic tools.
2138062-01-6 (2-(3-amino-1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)